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Compound of Interest

Compound Name: 2-Chlorobenzaldehyde

Cat. No.: B119727

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount to ensuring a secure laboratory environment.
This guide provides essential, immediate safety and logistical information for the proper
disposal of 2-Chlorobenzaldehyde, a halogenated organic compound. Adherence to these
procedural steps is critical for operational safety and environmental protection.

Immediate Safety and Handling Precautions

Before handling 2-Chlorobenzaldehyde, it is crucial to be familiar with its potential hazards.
This compound is a combustible liquid that can cause severe skin burns and serious eye
damage.[1][2][3] Inhalation may be harmful and the material is destructive to the tissues of the
mucous membranes and upper respiratory tract.[2]

Personal Protective Equipment (PPE): When handling 2-Chlorobenzaldehyde, the following
PPE is mandatory:

» Eye Protection: Tightly fitting safety goggles and a face shield (8-inch minimum) are
required.[2]

» Hand Protection: Use chemical-resistant gloves, such as nitrile rubber (minimum layer
thickness: 0.4 mm), and inspect them before use.[1][2] Contaminated gloves should be
disposed of in accordance with good laboratory practices.[1][2]
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o Skin and Body Protection: A complete suit protecting against chemicals and a lab coat are
necessary.[2][4]

» Respiratory Protection: In case of insufficient ventilation or when vapors/aerosols are
generated, use a NIOSH (US) or CEN (EU) approved respirator.[1][2][4]

In Case of Exposure:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, removing contact
lenses if present and easy to do so.[2][5] Seek immediate medical attention from an
ophthalmologist.[1][6]

o Skin Contact: Take off all contaminated clothing immediately and wash the affected area with
plenty of soap and water.[1][5][7] If irritation persists, seek medical attention.[4]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen and consult a
physician.[2][7]

 Ingestion: Do NOT induce vomiting.[2][7] Rinse the mouth with water and give plenty of
water to drink.[6] Seek immediate medical attention.[1][5]

Spill Response Protocol

In the event of a 2-Chlorobenzaldehyde spill, follow these steps to ensure safety and proper
containment:

o Evacuate and Ventilate: Evacuate non-essential personnel from the spill area.[1] Ensure the
area is well-ventilated, preferably within a chemical fume hood.[8]

o Contain the Spill: Use an inert absorbent material such as sand, earth, vermiculite, or a
commercial sorbent to contain the spill.[6][8][9]

o Collect Absorbed Material: Carefully scoop the absorbed substance into a sealable, leak-
proof container for disposal.[6][8][9]

o Decontaminate the Area: Clean the contaminated surfaces with an excess of water.[6] A 60-
70% ethanol solution followed by a soap and water wash can also be used.[10]
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o Label as Hazardous Waste: The container with the spill debris must be labeled as hazardous
waste, clearly identifying the contents.[8]

Step-by-Step Disposal Procedure

As a halogenated organic compound, 2-Chlorobenzaldehyde must be disposed of as
hazardous waste.[6][11] Never mix it with non-halogenated organic waste, as this can
significantly increase disposal costs.[8][12]

» Segregation: Collect 2-Chlorobenzaldehyde waste in a dedicated, properly labeled
container for halogenated organic waste.[11] Do not mix with other waste categories like
acids, bases, or heavy metals.[8]

o Containerization: Use a compatible, leak-proof container, such as a high-density
polyethylene (HDPE) carboy.[13][14] The container must be kept tightly closed when not in
use.[2][4]

o Labeling: Affix a hazardous waste tag to the container before adding any waste.[8] The label
must clearly identify the contents as "Hazardous Waste: 2-Chlorobenzaldehyde" and
include the approximate concentration and any other components.

o Accumulation: Store the waste container in a designated Satellite Accumulation Area (SAA),
such as a safety cabinet or under a laboratory fume hood.[8][14] The storage area should be
cool, dry, and well-ventilated, away from sources of heat or ignition.[4][8]

o Disposal Request: Once the container is nearly full (do not exceed 90% capacity to allow for
expansion), request a waste pickup from your institution's Environmental Health and Safety
(EHS) department.[12][13]

» Final Disposal Method: The recommended disposal method is incineration in a chemical
incinerator equipped with an afterburner and scrubber.[6][7] This should be carried out by a
licensed professional waste disposal service.[2][7]

Quantitative Data Summary

The following table summarizes key quantitative data for 2-Chlorobenzaldehyde:
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Property Value

Molecular Weight 140.57 g/mol [4]

Boiling Point 211°C (411.8°F)[4]

Melting Point 12.39°C (54.3°F)[4]

Specific Gravity 1.248 - 1.29 (Water = 1)[1][4]
Vapor Pressure 0.3 mmHg (@ 20°C)[4]
Flash Point 88°C (190.4°F)[4]
Autoignition Temperature 360°C (680°F)[1]

Water Solubility 1.47 g/L at 20°C[1]

Experimental Workflow for Disposal

The logical flow for the proper disposal of 2-Chlorobenzaldehyde is illustrated below. This
diagram outlines the decision-making process and necessary steps from initial handling to final

disposal.
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Workflow for Proper Disposal of 2-Chlorobenzaldehyde

Wear Appropriate PPE

Handle in Ventilated Area

Segregate as Halogenated Waste

Use Labeled, Compatible Container

Keep Container Tightly Closed

Store in Designated SAA
Ensure Secondary Containment

Request EHS Waste Pickup

Licensed Professional Disposal

Incineration

Click to download full resolution via product page

Caption: Disposal workflow for 2-Chlorobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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